Cas no 152879-73-7 (5-methylsulfonyl-1H-indole)

• Product Name: 5-methylsulfonyl-1H-indole
• CAS No: 152879-73-7
• MF: C₉H₉NO₂S
• MW: 195.238260984421
• MDL: MFCD13190320
• CID: 1106609
• PubChem ID: 14973230
• Update Time: 2025-04-20

5-methylsulfonyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-(methylsulfonyl)-1H-Indole
• 5-methylsulfonyl-1H-indole
• EN300-159859
• MEUDJQUMQJEWMB-UHFFFAOYSA-N
• 5-methanesulfonylindole
• 5-methanesulfonylindol
• CGA87973
• MFCD13190320
• AS-78895
• Z1255366472
• 5-METHANESULFONYL-1H-INDOLE
• SCHEMBL3213746
• 152879-73-7
• DB-349670
• AKOS024069643
• CS-0185293
• AB70197

• MDL： MFCD13190320
• Inchi： 1S/C9H9NO2S/c1-13(11,12)8-2-3-9-7(6-8)4-5-10-9/h2-6,10H,1H3
• InChI Key： MEUDJQUMQJEWMB-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC2=C(C=CN2)C=1)(=O)=O

Computed Properties

• Exact Mass: 195.03539970g/mol
• Monoisotopic Mass: 195.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles